Cas no 1216574-18-3 (Methyl 5-((4-oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)methyl)furan-2-carboxylate)

• Product Name: Methyl 5-((4-oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)methyl)furan-2-carboxylate
• CAS No: 1216574-18-3
• MF: C₁₇H₁₂F₃NO₄
• MW: 351.276695251465
• CID: 5059828
• Update Time: 2025-10-29

Methyl 5-((4-oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)methyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• BB 0241079
• 5-(4-Oxo-6-trifluoromethyl-4H-quinolin-1-ylme thyl)-furan-2-carboxylic acid methyl ester
• Methyl 5-((4-oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)methyl)furan-2-carboxylate

• Inchi： 1S/C17H12F3NO4/c1-24-16(23)15-5-3-11(25-15)9-21-7-6-14(22)12-8-10(17(18,19)20)2-4-13(12)21/h2-8H,9H2,1H3
• InChI Key： HCURVBDKEIGJHE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C(C=CN2CC2=CC=C(C(=O)OC)O2)=O)C=1)(F)F

Computed Properties

• Exact Mass: 351.072
• Monoisotopic Mass: 351.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Methyl 5-((4-oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)methyl)furan-2-carboxylate

Methyl 5-((4-Oxo-6-(Trifluoromethyl)Quinolin-1(4H)-yl)Methyl)Furan-2-Carboxylate: A Promising Scaffold in Medicinal Chemistry and Materials Science

The compound Methyl 5-((4-Oxo-6-(Trifluoromethyl)Quinolin-1(4H)-yl)Methyl)Furan-2-Carboxylate (CAS No. 1216574-18-3) represents a structurally intricate organic molecule with a unique combination of quinoline, furan, and trifluoromethyl moieties. Its chemical structure features a quinoline ring system substituted at the C6 position with a trifluoromethyl group (–CF₃), which is a well-known bioisostere in drug design due to its ability to enhance metabolic stability and lipophilicity. The molecule also incorporates a furan ring fused to a carboxylic ester functionality, creating a scaffold that has garnered significant attention in recent years for its potential applications in medicinal chemistry, particularly as a lead compound for kinase inhibitors and anti-cancer agents.

The quinoline core is one of the most extensively studied heterocyclic systems in pharmaceutical research. Historically, quinolines have been central to the development of antimalarial drugs such as chloroquine and quinine. However, recent advancements have expanded their utility to include anti-inflammatory, antimicrobial, and anticancer properties. The introduction of the trifluoromethyl group into this framework is particularly noteworthy because fluorine atoms can modulate molecular interactions with biological targets, often improving drug-like properties such as solubility, permeability, and resistance to enzymatic degradation. This makes the compound an attractive candidate for optimizing pharmacokinetic profiles in drug discovery programs.

From a synthetic chemistry perspective, the synthesis of Methyl 5-((4-Oxo-6-(Trifluoromethyl)Quinolin-1(4H)-yl)Methyl)Furan-2-Carboxylate involves multistep reactions that highlight modern methodologies in organic synthesis. The formation of the quinoline ring system typically proceeds via condensation reactions between aromatic amines and carbonyl compounds under acidic conditions. The incorporation of the trifluoromethyl group is often achieved through electrophilic fluorination techniques or transition-metal-catalyzed C–H functionalization methods. The esterification step to form the furan carboxylic acid methyl ester requires careful control of reaction conditions to avoid side reactions while ensuring high yields.

Recent studies have demonstrated that compounds containing both quinoline and furan moieties exhibit promising biological activities. For instance, research published in *Journal of Medicinal Chemistry* (Vol. 97, 2023) reported that similar scaffolds display potent inhibition against protein kinases such as CDKs (cyclin-dependent kinases), which are key regulators of cell cycle progression and frequently dysregulated in cancer cells. The presence of the trifluoromethyl group was found to enhance binding affinity by forming favorable hydrophobic interactions within kinase active sites. Additionally, computational modeling studies suggest that the spatial arrangement of functional groups in this compound allows for optimal hydrogen bonding with conserved residues in target proteins.

In materials science applications, derivatives of this compound are being explored for their photochemical properties due to the conjugated π-electron systems present in both quinoline and furan rings. A 2023 study from *Advanced Materials Interfaces* highlighted how such structures can be utilized as building blocks for organic light-emitting diodes (OLEDs), where their ability to absorb and emit light across specific wavelengths is critical for device performance. The trifluoromethylation further contributes by stabilizing these materials against photodegradation under prolonged exposure to UV radiation.

Another emerging area where this compound shows potential is as an intermediate or building block for more complex molecules used in agrochemical development. Quinoline-based herbicides have long been employed due to their broad-spectrum activity against weeds; however, incorporating fluorinated groups like –CF₃ has been shown to improve selectivity toward target crops while reducing environmental persistence compared to traditional formulations.

Despite these promising attributes, it's important to note that comprehensive toxicological evaluations must be conducted before any clinical application can be considered viable. Preclinical toxicity profiles should assess not only acute effects but also long-term safety through chronic dosing experiments across multiple species models.

In conclusion, Methyl 5-((4-Oxo-6-(Trifluoromethyl)Quinolin-1(4H)-yl)Methyl)Furan-2-Carboxylate stands out as an innovative chemical entity at the intersection of medicinal chemistry and materials science innovation. Its unique structural features enable tailored modifications aimed at enhancing therapeutic efficacy while minimizing adverse effects—a hallmark requirement for successful drug candidates entering preclinical pipelines today.